Cas no 1618083-32-1 (Methyl 3-amino-4-(aminomethyl)benzoate)

• Product Name: Methyl 3-amino-4-(aminomethyl)benzoate
• CAS No: 1618083-32-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD30738657
• CID: 4609330
• Update Time: 2025-05-23

Methyl 3-amino-4-(aminomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(aminomethyl)benzoate
• W16982
• Methyl 3-amino-4-(aminomethyl)benzoate

• MDL： MFCD30738657
• Inchi： 1S/C9H12N2O2/c1-13-9(12)6-2-3-7(5-10)8(11)4-6/h2-4H,5,10-11H2,1H3
• InChI Key： GASCKTFGJNNFTO-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(CN)=C(C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 78.3

Additional information on Methyl 3-amino-4-(aminomethyl)benzoate

Methyl 3-Amino-4-(Aminomethyl)Benzoate: A Comprehensive Overview

Methyl 3-amino-4-(aminomethyl)benzoate, also known by its CAS number 1618083-32-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. The molecule consists of a benzoate backbone with two amino groups attached at specific positions, making it a versatile compound with potential applications in drug design and material science.

The benzoate moiety in methyl 3-amino-4-(aminomethyl)benzoate serves as the central framework, while the amino groups introduce functional diversity. These amino groups can participate in various chemical reactions, such as hydrogen bonding and nucleophilic attacks, which are crucial for its reactivity. Recent studies have highlighted the importance of these functional groups in enhancing the compound's solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

One of the key areas of research on methyl 3-amino-4-(aminomethyl)benzoate involves its synthesis and optimization. Scientists have developed novel synthetic routes to improve the yield and purity of this compound. For instance, a study published in 2023 explored the use of microwave-assisted synthesis to expedite the formation of this compound, reducing reaction times significantly while maintaining high product quality. Such advancements underscore the growing interest in this compound's practical utility.

Another intriguing aspect of methyl 3-amino-4-(aminomethyl)benzoate is its role in drug design. Researchers have investigated its potential as a building block for creating bioactive molecules with specific therapeutic effects. For example, a 2022 study demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, suggesting its utility in developing novel anti-inflammatory agents. Furthermore, its ability to act as a precursor for more complex molecules makes it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, methyl 3-amino-4-(aminomethyl)benzoate has shown promise in material science. Its unique structure allows for the formation of self-assembled monolayers (SAMs), which are highly ordered molecular structures with potential applications in nanotechnology. A recent study highlighted its ability to form stable SAMs on gold surfaces, which could be utilized in the development of sensors and electronic devices.

The versatility of methyl 3-amino-4-(aminomethyl)benzoate is further evidenced by its role in chemical catalysis. Researchers have explored its use as a catalyst in various organic reactions, including esterifications and Michael additions. A 2021 study reported that this compound significantly enhances the efficiency of these reactions under mild conditions, making it a valuable catalyst for green chemistry practices.

Despite its numerous advantages, the synthesis and application of methyl 3-amino-4-(aminomethyl)benzoate present certain challenges. For instance, controlling the stereochemistry during synthesis remains a critical issue that requires further investigation. Additionally, while its pharmacological potential is evident, more studies are needed to fully understand its toxicity profile and long-term effects on biological systems.

In conclusion, methyl 3-amino-4-(aminomethyl)benzoate (CAS No: 1618083-32-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug design, material science, and chemical catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.